Cas no 55377-81-6 (5-(3,4-Difluorophenyl)-furan-2-carboxylic acid)
55377-81-6 structure
Product Name:5-(3,4-Difluorophenyl)-furan-2-carboxylic acid
CAS No:55377-81-6
MF:C11H6F2O3
MW:224.160350322723
CID:943840
PubChem ID:13730258
Update Time:2025-04-19
5-(3,4-Difluorophenyl)-furan-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(3,4-Difluorophenyl)-furan-2-carboxylic acid
- 5-(3,4-difluorophenyl)furan-2-carboxylic acid
- 2-Furancarboxylic acid,5-(3,4-difluorophenyl)
- SCHEMBL3731167
- 55377-81-6
- DB-295675
- DTXSID80547827
-
- Inchi: 1S/C11H6F2O3/c12-7-2-1-6(5-8(7)13)9-3-4-10(16-9)11(14)15/h1-5H,(H,14,15)
- InChI Key: MERUWKFJLJNLRB-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC(=C1)C1=CC=C(C(=O)O)O1)F
Computed Properties
- Exact Mass: 224.02900
- Monoisotopic Mass: 224.02850037g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 50.4Ų
Experimental Properties
- PSA: 50.44000
- LogP: 2.92300
5-(3,4-Difluorophenyl)-furan-2-carboxylic acid Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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